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Für Forscher, Wissenschaftler und Fachleute der Arzneimittelentwicklung

Diese vergleichende Anleitung bietet eine detaillierte Analyse der Dopamin-

Wiederaufnahmehemmung durch Fladrafinil (CRL-40,941) und Modafinil. Der Schwerpunkt

liegt auf quantitativen Daten aus In-vitro-Studien, detaillierten Versuchsprotokollen und der

Visualisierung der zugrunde liegenden neuropharmakologischen Mechanismen.

Zusammenfassung der quantitativen Daten
Die folgende Tabelle fasst die Bindungsaffinitäten von Fladrafinil und Modafinil für den

Dopamin-Transporter (DAT) zusammen. Es ist zu beachten, dass die Daten aus

unterschiedlichen Studien stammen und die experimentellen Bedingungen variieren können,

was einen direkten Vergleich mit Vorsicht zu genießen macht.
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Wirkstoff Parameter Wert Spezies Anmerkungen

Fladrafinil (CRL-

40,941)

Kᵢ

(Inhibitionskonst

ante)

230 nM[1] Nicht spezifiziert

Bindungsaffinität

am Dopamin-

Transporter.

Modafinil

Kᵢ

(Inhibitionskonst

ante)

~2.280 nM (2,28

µM)[2]
Menschlich

Bindungsaffinität

am

menschlichen

Dopamin-

Transporter

(hDAT).

Modafinil

IC₅₀

(Halbmaximale

Hemmkonzentrat

ion)

11,11 µM[3] Ratte

Hemmung der

Dopamin-

Aufnahme in

HEK293-Zellen,

die den Ratten-

DAT exprimieren.

(R)-Modafinil

(Armodafinil)

Kᵢ

(Inhibitionskonst

ante)

~3-fach höhere

Affinität als (S)-

Modafinil[4]

Menschlich

Enantiomer-

spezifische

Bindungsaffinität

am hDAT.

Kᵢ (Inhibitionskonstante) ist ein Maß für die Bindungsaffinität eines Inhibitors an ein Zielprotein.

Ein niedrigerer Kᵢ-Wert weist auf eine höhere Affinität hin. IC₅₀ (halbmaximale

Hemmkonzentration) ist die Konzentration eines Inhibitors, die erforderlich ist, um eine

biologische Funktion um 50 % zu hemmen.

Mechanismus der Dopamin-
Wiederaufnahmehemmung
Sowohl Fladrafinil als auch Modafinil wirken als Dopamin-Wiederaufnahmehemmer.[5] Sie

binden an den Dopamin-Transporter (DAT), ein Protein auf der präsynaptischen

Neuronenmembran, das normalerweise Dopamin aus dem synaptischen Spalt zurück in das

Neuron transportiert. Durch die Blockade des DAT erhöhen diese Substanzen die
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Konzentration von extrazellulärem Dopamin, was zu einer verstärkten dopaminergen

Neurotransmission führt. Fladrafinil, ein bis(p-fluor)-ringsubstituiertes Derivat von Adrafinil,

wurde strukturell so modifiziert, dass eine potenziell höhere Bindungsaffinität zum DAT im

Vergleich zu Modafinil vermutet wird.

Mechanismus der Dopamin-Wiederaufnahmehemmung
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Abbildung 1: Signalweg der Dopamin-Wiederaufnahmehemmung.

Detaillierte experimentelle Protokolle
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Die Bestimmung der Bindungsaffinität von Substanzen wie Fladrafinil und Modafinil am

Dopamin-Transporter erfolgt typischerweise mittels eines kompetitiven Radioliganden-

Bindungsassays. Nachfolgend wird ein repräsentatives Protokoll beschrieben.

Zellkultur und Membranpräparation:

Menschliche embryonale Nierenzellen (HEK293), die stabil den menschlichen Dopamin-

Transporter (hDAT) exprimieren, werden in Dulbecco's Modified Eagle Medium (DMEM),

supplementiert mit 10 % fötalem Kälberserum und 1 % Penicillin-Streptomycin, bei 37 °C in

einer befeuchteten Atmosphäre mit 5 % CO₂ kultiviert.

Bei Erreichen einer Konfluenz von 80-90 % werden die Zellen geerntet und in einem Puffer

(z. B. 50 mM Tris-HCl, pH 7,4) resuspendiert.

Die Zellen werden durch Homogenisierung aufgeschlossen und die Zellmembranen durch

Zentrifugation bei hoher Geschwindigkeit (z. B. 48.000 x g für 20 Minuten bei 4 °C) isoliert.

Das resultierende Pellet wird in einem geeigneten Assay-Puffer resuspendiert.

Kompetitiver Radioliganden-Bindungsassay:

Der Assay wird in einer 96-Well-Platte durchgeführt.

Jede Vertiefung enthält:

Eine definierte Menge der Membranpräparation.

Eine konstante Konzentration eines spezifischen Radioliganden für den DAT, z. B. [³H]WIN

35,428.

Ansteigende Konzentrationen der zu testenden Substanz (Fladrafinil oder Modafinil) oder

eines bekannten DAT-Inhibitors als positive Kontrolle (z. B. GBR-12909).

Die Platten werden für eine definierte Zeit (z. B. 2 Stunden) bei einer bestimmten Temperatur

(z. B. 4 °C) inkubiert, um das Bindungsgleichgewicht zu erreichen.

Die Reaktion wird durch schnelle Filtration über Glasfaserfilter gestoppt. Die Filter halten die

Membranen mit dem gebundenen Radioliganden zurück, während der ungebundene
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Radioligand abgewaschen wird.

Die Radioaktivität auf den Filtern wird mittels eines Flüssigszintillationszählers gemessen.

Datenanalyse:

Die spezifische Bindung wird berechnet, indem die unspezifische Bindung (gemessen in

Gegenwart einer hohen Konzentration eines verdrängenden Liganden) von der

Gesamtbindung abgezogen wird.

Die Daten werden mittels nicht-linearer Regression analysiert, um die IC₅₀-Werte zu

bestimmen.

Die Kᵢ-Werte werden aus den IC₅₀-Werten unter Verwendung der Cheng-Prusoff-Gleichung

berechnet: Kᵢ = IC₅₀ / (1 + [L]/Kₑ), wobei [L] die Konzentration des Radioliganden und Kₑ

seine Dissoziationskonstante ist.
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Workflow des kompetitiven Bindungsassays

1. Zellkultur
(HEK293 mit hDAT)

2. Membranpräparation

3. Assay-Setup
(Membranen, Radioligand, Testsubstanz)

4. Inkubation

5. Filtration

6. Szintillationszählung

7. Datenanalyse
(IC₅₀, Kᵢ)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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